2-(3-Hydroxyprop-1-ynyl)benzoic acid

• CAS No.: 773100-95-1
• Molecular Formula: C10H8O3
• Molecular Weight: 176.17 g/mol
• IUPAC Name: 2-(3-hydroxyprop-1-ynyl)benzoic acid
• InChI: InChI=1S/C10H8O3/c11-7-3-5-8-4-1-2-6-9(8)10(12)13/h1-2,4,6,11H,7H2,(H,12,13)
• InChI Key: UHERSIRDDKRRCA-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C#CCO)C(=O)O

Description

2-(3-Hydroxyprop-1-ynyl)benzoic acid ( 773100-95-1) is a benzoic acid derivative with a molecular formula of C10H8O3 and a molecular weight of 176.17 g/mol . This compound serves as a versatile bifunctional building block in organic synthesis and materials science research. Its structure incorporates a carboxylic acid group and a terminal alkyne bearing a hydroxyl group, making it a valuable precursor for various coupling and polymerization reactions . The terminal alkyne functionality is particularly significant for its role in metal-catalyzed cross-coupling reactions, such as the Sonogashira reaction, which is a powerful method for constructing carbon-carbon bonds and conjugated molecular systems . Researchers can utilize this compound as an organic linker in the development of novel polymers and metal-organic frameworks (MOFs), where its rigid benzoic acid core and multiple functional groups can be leveraged to create complex structures with tailored properties . This product is intended for Research Use Only and is not intended for diagnostic or therapeutic uses. It must be handled by qualified professionals in a laboratory setting. For specific handling and storage information, please refer to the relevant Safety Data Sheet (SDS).

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table compares 2-(3-Hydroxyprop-1-ynyl)benzoic acid with structurally related benzoic acid derivatives:

Compound Name	Substituent Position/Group	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Key Applications/Properties
2-(3-Hydroxyprop-1-ynyl)benzoic acid	2-position: -C≡C-CH2OH	C₁₀H₈O₃	176.17	Carboxylic acid, propargyl alcohol	Hypothesized: Synthetic intermediate
3-(3-Hydroxyprop-1-ynyl)benzoic acid	3-position: -C≡C-CH2OH	C₁₀H₈O₃	176.17	Carboxylic acid, propargyl alcohol	No explicit data
2-(4-Methoxyphenoxymethyl)benzoic acid thioureide	2-position: -OCH₂-C₆H₄-OCH₃	C₁₅H₁₄N₂O₃S	302.35	Thiourea, ether	Antimicrobial activity
N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide	3-methylbenzamide + hydroxyalkyl	C₁₂H₁₇NO₂	207.27	Amide, tertiary alcohol	Metal-catalyzed C–H activation
Caffeic acid (3,4-Dihydroxybenzeneacrylic acid)	3,4-dihydroxyphenylacrylic acid	C₉H₈O₄	180.16	Dihydroxybenzene, α,β-unsaturated acid	Antioxidant, cosmetics, supplements

Physical Properties

• Appearance : Caffeic acid forms yellow crystals , whereas 3-(3-Hydroxyprop-1-ynyl)benzoic acid is likely a solid at room temperature (storage: sealed, dry ).
• Solubility : The carboxylic acid group in all analogs suggests moderate water solubility, influenced by substituent polarity.

Preparation Methods

Sonogashira Coupling Mechanism

• Oxidative Addition: Pd(0) species inserts into the aryl halide bond forming Pd(II) complex.
• Transmetalation: Copper acetylide formed from propargyl alcohol and CuI transfers the alkynyl group to Pd(II).
• Reductive Elimination: Formation of the C–C bond between aryl and alkynyl groups, regenerating Pd(0).

The reaction is base-mediated (triethylamine) and proceeds under inert atmosphere to avoid catalyst deactivation.

Hydroxylation and Purification

The terminal alkyne bearing a hydroxyl group is stable under reaction conditions. Post-reaction work-up involves quenching, extraction, and chromatographic purification. The hydroxyl group can be further derivatized if needed.

Comparative Summary Table of Preparation Methods

Method	Starting Materials	Catalysts/Reagents	Conditions	Yield (%)	Notes
Sonogashira Coupling (Industrial)	2-Bromobenzoic acid methyl ester + Propargyl alcohol	Pd(PPh3)2Cl2, CuI, Et3N	Reflux in acetonitrile, N2 atmosphere, 3 h	92	High yield, scalable, widely used
Esterification/Etherification	3-Hydroxybenzoic acid + MeOH + Alkyl halides	H2SO4 (esterification), K2CO3 (etherification)	Reflux, 6–8 h (etherification)	Variable	Used for alkoxy derivatives, potential for further modification
Pd-Catalyzed Coupling in DMF	Aromatic acid derivatives + Propargyl alcohol	PdCl2(PPh3)2, CuI, Et3N	Room temp to 25 °C, inert atmosphere, 3 h	Moderate to high	Research scale, requires chromatographic purification
One-Pot Multicomponent Synthesis	Benzaldehyde, resorcinol, carboxylic acids	Sulfamic acid catalyst	Reflux/microwave irradiation	High	For complex heterocycles, not direct for target compound

Q & A

Basic: What synthetic methodologies are recommended for preparing 2-(3-Hydroxyprop-1-ynyl)benzoic acid, and how can reaction conditions be optimized?

Methodological Answer:
Synthesis of substituted benzoic acid derivatives typically involves multi-step organic reactions. For example, similar compounds like 2-(piperidin-1-yl)benzoic acid hydrochloride are synthesized via nucleophilic substitution or condensation reactions, followed by salt formation with hydrochloric acid . For 2-(3-Hydroxyprop-1-ynyl)benzoic acid:

• Step 1: Introduce the propargyl alcohol moiety via Sonogashira coupling between a halogenated benzoic acid derivative and propargyl alcohol.
• Step 2: Optimize reaction conditions (e.g., palladium catalyst loading, solvent polarity, and temperature) to enhance yield and reduce side products.
• Validation: Monitor intermediates using HPLC or LC-MS to confirm structural integrity .

Basic: How can researchers characterize the purity and structural identity of 2-(3-Hydroxyprop-1-ynyl)benzoic acid?

Methodological Answer:
Combine orthogonal analytical techniques:

• LC-MS: For qualitative analysis of molecular weight and fragmentation patterns .
• NMR (1H/13C): Confirm substituent positions and detect impurities (e.g., residual solvents or unreacted intermediates).
• X-ray Crystallography: Resolve stereochemical ambiguities in crystalline derivatives .
• Purity Assessment: Use quantitative NMR (qNMR) or HPLC with UV detection (e.g., at 254 nm) to achieve >98% purity thresholds .

Advanced: What metabolic pathways or enzymatic interactions should be investigated for 2-(3-Hydroxyprop-1-ynyl)benzoic acid in pharmacological studies?

Methodological Answer:
Design in vitro assays to evaluate:

• Cytochrome P450 (CYP) Interactions: Use recombinant CYP isoforms (e.g., CYP3A4, CYP2D6) to identify oxidation sites, as seen in studies of 4-(imidazol-1-yl)benzoic acid .
• Phase II Metabolism: Incubate with liver microsomes to detect glucuronidation or sulfation of the hydroxypropynyl group.
• Toxicity Screening: Measure reactive metabolite formation (e.g., glutathione trapping assays) to assess potential hepatotoxicity .

Advanced: How can contradictions in biological activity data for 2-(3-Hydroxyprop-1-ynyl)benzoic acid be resolved?

Methodological Answer:
Address discrepancies using:

• Dose-Response Curves: Test across a wide concentration range (e.g., 1 nM–100 µM) to identify non-linear effects.
• Statistical Validation: Apply paired-difference confidence intervals (e.g., 99% CI) to assess reproducibility, as demonstrated in recovery studies of dihydroxybenzoyl benzoic acids .
• Cell Line Specificity: Compare activity in primary vs. immortalized cells to rule out cell-type-dependent artifacts .

Advanced: What safety protocols are critical for handling 2-(3-Hydroxyprop-1-ynyl)benzoic acid in laboratory settings?

Methodological Answer:
Follow GHS-aligned guidelines:

• Toxicity Mitigation: Use fume hoods and PPE (gloves, goggles) due to potential irritancy, as noted for structurally related 2-(3-carboxy-3-oxo-1-propenyl)benzoic acid .
• Waste Disposal: Neutralize acidic waste with sodium bicarbonate before disposal.
• Ecotoxicity Screening: Conduct acute toxicity assays (e.g., Daphnia magna LC50) to assess environmental risks .

Advanced: How do structural modifications to the hydroxypropynyl group affect the compound’s bioactivity?

Methodological Answer:
Systematically modify the substituent and evaluate:

• Hydrogen Bonding: Replace the hydroxyl group with methoxy or acetyl to alter solubility and target binding.
• Alkyne Stability: Introduce electron-withdrawing groups to prevent alkyne polymerization during storage.
• Activity Correlation: Use QSAR models to link substituent properties (e.g., logP, polar surface area) to biological endpoints, as done for xanthene-based benzoic acids .

Advanced: What computational strategies can predict the reactivity of 2-(3-Hydroxyprop-1-ynyl)benzoic acid in catalytic systems?

Methodological Answer:
Employ density functional theory (DFT) to:

• Map Electron Density: Identify nucleophilic/electrophilic regions (e.g., alkyne vs. carboxylate reactivity).
• Transition State Modeling: Simulate Pd-catalyzed coupling reactions to optimize catalyst selection (e.g., Pd(PPh₃)₄ vs. PdCl₂).
• Solvent Effects: Compare calculated activation energies in polar (DMF) vs. non-polar (toluene) solvents .